Cas no 327062-96-4 (ethyl 2-(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

ethyl 2-(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure

327062-96-4 structure

Product Name:ethyl 2-(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No:327062-96-4

MF:C₂₁H₁₉FN₂O₃S

MW:398.450567483902

CID:6618171

PubChem ID:1364155

Update Time:2023-11-21

ethyl 2-(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-{[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- STK739751
- ethyl 2-{[2-cyano-3-(2-fluorophenyl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- ethyl 2-[[(E)-2-cyano-3-(2-fluorophenyl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- ETHYL 2-[(2E)-2-CYANO-3-(2-FLUOROPHENYL)PROP-2-ENAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
- (E)-ethyl 2-(2-cyano-3-(2-fluorophenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
- F0862-0284
- AKOS002185139
- 327062-96-4
- ethyl 2-(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
- Inchi： 1S/C21H19FN2O3S/c1-2-27-21(26)18-15-8-4-6-10-17(15)28-20(18)24-19(25)14(12-23)11-13-7-3-5-9-16(13)22/h3,5,7,9,11H,2,4,6,8,10H2,1H3,(H,24,25)/b14-11+
- InChI Key： WKOPKNYOGFYOSU-SDNWHVSQSA-N
- SMILES： S1C(=C(C(=O)OCC)C2=C1CCCC2)NC(/C(/C#N)=C/C1C=CC=CC=1F)=O

Computed Properties

Exact Mass: 398.11004181g/mol
Monoisotopic Mass: 398.11004181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 674
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 107Å²

ethyl 2-(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F0862-0284-2μmol	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	2μmol	$57.0	2023-09-05
Life Chemicals	F0862-0284-5μmol	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	5μmol	$63.0	2023-09-05
Life Chemicals	F0862-0284-10μmol	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	10μmol	$69.0	2023-09-05
Life Chemicals	F0862-0284-20μmol	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	20μmol	$79.0	2023-09-05
Life Chemicals	F0862-0284-1mg	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	1mg	$54.0	2023-09-05
Life Chemicals	F0862-0284-2mg	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	2mg	$59.0	2023-09-05
Life Chemicals	F0862-0284-3mg	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	3mg	$63.0	2023-09-05
Life Chemicals	F0862-0284-4mg	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	4mg	$66.0	2023-09-05
Life Chemicals	F0862-0284-5mg	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	5mg	$69.0	2023-09-05
Life Chemicals	F0862-0284-10mg	ethyl 2-[(2E)-2-cyano-3-(2-fluorophenyl)prop-2-enamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	327062-96-4	10mg	$79.0	2023-09-05